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Compound Name: Dracaenoside F

Cat. No.: B15596173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Dracaenoside F, a steroidal saponin isolated from the traditional medicinal plant Dracaena

cochinchinensis, is emerging as a compound of significant interest for its potential therapeutic

applications. This technical guide provides a comprehensive literature review and historical

context of Dracaenoside F, detailing its discovery, chemical properties, and known and

potential biological activities. Drawing parallels from closely related compounds found in

Dracaena species, this document explores its likely anti-inflammatory, anti-cancer, and

neuroprotective effects. This guide synthesizes available quantitative data, outlines relevant

experimental methodologies, and visualizes key signaling pathways to support further research

and drug development efforts.

Historical Context and Discovery
For centuries, various cultures have utilized the resinous exudate of Dracaena species,

commonly known as "Dragon's Blood," for its medicinal properties. Traditional medicine

systems have employed Dragon's Blood to treat a wide array of ailments, including wounds,

inflammation, pain, and gastrointestinal issues.[1][2] The rich phytochemical profile of

Dracaena species, which includes flavonoids, steroids, and a diverse range of saponins, is

responsible for these therapeutic effects.[3]
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Dracaenoside F is a steroidal saponin that was first isolated from the stems of Dracaena

cochinchinensis.[4][5] Its discovery is part of a broader effort to identify the bioactive

constituents of this traditionally important plant genus.

Chemical Properties of Dracaenoside F

Property Value

Chemical Formula C₃₉H₆₂O₁₃

Molecular Weight 738.91 g/mol

Class Steroidal Saponin

Source Dracaena cochinchinensis

Appearance Amorphous solid

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone.[6]

Potential Biological Activities and Mechanisms of
Action
While specific in-depth studies on Dracaenoside F are limited, the biological activities of

related steroidal saponins and flavonoids from Dracaena species provide strong indications of

its therapeutic potential.

Anti-inflammatory Activity
Compounds isolated from Dracaena species have demonstrated significant anti-inflammatory

properties.[1] Steroidal saponins from Dracaena angustifolia, structurally similar to

Dracaenoside F, have been shown to inhibit superoxide generation and elastase release in

human neutrophils.[1] This suggests that Dracaenoside F may exert its anti-inflammatory

effects by modulating neutrophil activity. Furthermore, flavonoids and other phenolic

compounds from Dracaena cochinchinensis are known to inhibit nitric oxide (NO) production in

lipopolysaccharide (LPS)-stimulated microglial cells, indicating a potential role in

neuroinflammation.[7]
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Quantitative Data on Anti-inflammatory Activity of Related Compounds

Compound Assay Cell Line IC₅₀ (µM) Reference

Drangustoside A
Superoxide

Generation

Human

Neutrophils
26.39 ± 1.63 [1]

Drangustoside A
Elastase

Release

Human

Neutrophils
3.94 ± 0.19 [1]

Drangustoside B
Superoxide

Generation

Human

Neutrophils
18.55 ± 0.23 [1]

Drangustoside B
Elastase

Release

Human

Neutrophils
1.74 ± 0.25 [1]

Cochinchinenin

N

Nitric Oxide

Production

BV-2 Microglial

Cells
11.5 ± 1.7 [7]

The anti-inflammatory mechanism of compounds similar to Dracaenoside F likely involves the

modulation of key inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-

κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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